Cas no 2445790-55-4 (1-4-(5-methyl-1-benzothiophene-2-carbonyl)-1,4-oxazepan-2-ylmethanamine hydrochloride)

1-4-(5-Methyl-1-benzothiophene-2-carbonyl)-1,4-oxazepan-2-ylmethanamine hydrochloride is a synthetic organic compound featuring a benzothiophene core linked to an oxazepane moiety via a carbonyl group, with an aminomethyl substituent. The hydrochloride salt enhances solubility and stability, making it suitable for pharmaceutical research. Its structural complexity allows for potential applications in medicinal chemistry, particularly as a scaffold for developing bioactive molecules. The 5-methyl substitution on the benzothiophene ring may influence binding affinity and selectivity in target interactions. This compound is of interest for its modular design, enabling further derivatization for exploratory studies in drug discovery and biochemical probing.
1-4-(5-methyl-1-benzothiophene-2-carbonyl)-1,4-oxazepan-2-ylmethanamine hydrochloride structure
2445790-55-4 structure
Product Name:1-4-(5-methyl-1-benzothiophene-2-carbonyl)-1,4-oxazepan-2-ylmethanamine hydrochloride
CAS No:2445790-55-4
MF:C16H21ClN2O2S
MW:340.868141889572
MDL:MFCD32692452
CID:5359769
PubChem ID:154847482
Update Time:2025-06-13

1-4-(5-methyl-1-benzothiophene-2-carbonyl)-1,4-oxazepan-2-ylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Z4439097314
    • [2-(Aminomethyl)-1,4-oxazepan-4-yl]-(5-methyl-1-benzothiophen-2-yl)methanone;hydrochloride
    • 1-[4-(5-methyl-1-benzothiophene-2-carbonyl)-1,4-oxazepan-2-yl]methanamine hydrochloride
    • 1-4-(5-methyl-1-benzothiophene-2-carbonyl)-1,4-oxazepan-2-ylmethanamine hydrochloride
    • MDL: MFCD32692452
    • Inchi: 1S/C16H20N2O2S.ClH/c1-11-3-4-14-12(7-11)8-15(21-14)16(19)18-5-2-6-20-13(9-17)10-18;/h3-4,7-8,13H,2,5-6,9-10,17H2,1H3;1H
    • InChI Key: XIRMJWVOAQHZMV-UHFFFAOYSA-N
    • SMILES: Cl.S1C2C=CC(C)=CC=2C=C1C(N1CCCOC(CN)C1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 379
  • Topological Polar Surface Area: 83.8

1-4-(5-methyl-1-benzothiophene-2-carbonyl)-1,4-oxazepan-2-ylmethanamine hydrochloride Pricemore >>

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Additional information on 1-4-(5-methyl-1-benzothiophene-2-carbonyl)-1,4-oxazepan-2-ylmethanamine hydrochloride

Comprehensive Overview of 1-4-(5-methyl-1-benzothiophene-2-carbonyl)-1,4-oxazepan-2-ylmethanamine hydrochloride (CAS No. 2445790-55-4)

The compound 1-4-(5-methyl-1-benzothiophene-2-carbonyl)-1,4-oxazepan-2-ylmethanamine hydrochloride (CAS No. 2445790-55-4) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular structure, combining a benzothiophene moiety with an oxazepane ring, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating complex diseases.

In recent years, the demand for novel small-molecule compounds like 2445790-55-4 has surged, driven by advancements in drug discovery and precision medicine. This compound's hydrochloride salt form enhances its solubility and bioavailability, critical factors in pharmaceutical development. Scientists are exploring its interactions with enzyme targets and receptor proteins, which could unlock new mechanisms for disease intervention. The integration of computational tools like molecular docking and QSAR modeling has further accelerated its study.

The 5-methyl-1-benzothiophene-2-carbonyl group in this compound is a key structural feature, contributing to its lipophilicity and binding affinity. This moiety is often associated with improved pharmacokinetic properties, making it a valuable scaffold in medicinal chemistry. Concurrently, the 1,4-oxazepane ring introduces conformational flexibility, which can enhance target engagement. Such structural nuances are pivotal in addressing challenges like drug resistance and off-target effects, topics frequently searched by professionals in the field.

From a synthetic perspective, the preparation of 1-4-(5-methyl-1-benzothiophene-2-carbonyl)-1,4-oxazepan-2-ylmethanamine hydrochloride involves multi-step organic transformations, including amide coupling and ring-closing reactions. These processes are optimized for yield and purity, ensuring reproducibility in research settings. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize the compound, addressing common queries about its structural verification and quality control.

The potential applications of CAS No. 2445790-55-4 extend beyond traditional drug development. Its relevance in neuropharmacology and oncology is under active investigation, aligning with trending searches on neurodegenerative disease treatments and targeted cancer therapies. Additionally, its role in chemical biology as a probe for studying protein-ligand interactions highlights its versatility. As the scientific community continues to explore its properties, this compound may emerge as a cornerstone in next-generation therapeutics.

In conclusion, 1-4-(5-methyl-1-benzothiophene-2-carbonyl)-1,4-oxazepan-2-ylmethanamine hydrochloride represents a fascinating intersection of chemistry and biology. Its structural complexity and functional diversity make it a subject of intense research, resonating with contemporary interests in personalized medicine and biomolecular engineering. For researchers and industry professionals, understanding this compound's potential is essential in navigating the evolving landscape of pharmaceutical innovation.

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